2-[3-(Chloromethyl)-1,2,4-oxadiazol-5-yl]guanidine

• IUPAC Name: 2-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]guanidine
• InChI: InChI=1S/C4H6ClN5O/c5-1-2-8-4(11-10-2)9-3(6)7/h1H2,(H4,6,7,8,9,10)
• InChI Key: IPOXPXHQMSEBFF-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NOC(=N1)N=C(N)N)Cl
• Molecular Formula: C4H6ClN5O
• DSSTOX Substance ID: DTXSID10406690
• Molecular Weight: 175.58 g/mol
• CAS RN: 74025-73-3

Description

2-[3-(Chloromethyl)-1,2,4-oxadiazol-5-yl]guanidine is a chemical compound with the molecular formula C4H6ClN5O and a molecular weight of 175.58 g/mol. It is a derivative of guanidine, which is a strong organic base used to treat muscle weakness and fatigue associated with certain medical conditions.

Synthesis Analysis

The synthesis of guanidine derivatives, including 2-[3-(Chloromethyl)-1,2,4-oxadiazol-5-yl]guanidine, can be achieved through various methods. One such method involves a sequential one-pot approach towards N, N ′-disubstituted guanidines from N -chlorophthalimide, isocyanides, and amines. This strategy provides straightforward and efficient access to diverse guanidines in yields up to 81% through previously unprecedented N -phthaloylguanidines.

Molecular Structure Analysis

The molecular structure of 2-[3-(Chloromethyl)-1,2,4-oxadiazol-5-yl]guanidine can be represented by the SMILES notation ClCC1=NOC=N1. This notation represents the structure of the molecule in terms of the atoms present and the bonds between them.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The compound 2-[3-(Chloromethyl)-1,2,4-oxadiazol-5-yl]guanidine can be synthesized through reactions involving guanidine and various reagents. Eloy and Lenaers (1966) described syntheses of 5-amino-1,2,4-oxadiazoles, a similar compound, using guanidine and benzhydroxamyl chloride (Eloy & Lenaers, 1966). Additionally, Yarovenko et al. (1994) developed a method for synthesizing 3-substituted 5-guanidino-1,2,4-oxadiazoles, indicating the versatility of guanidine derivatives in chemical synthesis (Yarovenko et al., 1994).

• Chemical Properties and Reactions : The chemical properties of related compounds such as 3-amino-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]furazan have been explored by Stepanov et al. (2019), who studied its reactions with various nucleophilic reagents and the transformations of the oxadiazole ring (Stepanov et al., 2019).

Potential Medical Applications

• Inhibitors for Medical Research : Unangst et al. (1992) explored 1,2,4-oxadiazoles as dual inhibitors of 5-lipoxygenase and cyclooxygenase, highlighting their potential in medical research for anti-inflammatory applications (Unangst et al., 1992).

• Apoptosis Inducers and Anticancer Agents : Zhang et al. (2005) identified 1,2,4-oxadiazoles as novel apoptosis inducers, useful in anticancer research. They found certain oxadiazole derivatives to be effective against breast and colorectal cancer cell lines, with a mechanism of action involving the induction of apoptosis (Zhang et al., 2005).

• Energetic Ionic Salts Synthesis : Pang et al. (2018) synthesized energetic ionic salts containing a 1,2,4-oxadiazole ring, indicating the potential of such compounds in the field of energetic materials (Pang et al., 2018).

Electronic Structure Analysis

• Quantum Chemical Studies : Bhatia et al. (2012) conducted quantum chemical studies on compounds with a guanidine unit, providing insights into the electronic structure of such molecules, which is crucial for understanding their chemical behavior and potential applications (Bhatia et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have shown significant biological activity against various bacteria .

Mode of Action

It’s worth noting that similar compounds have been found to exhibit anti-inflammatory and analgesic activity through cyclooxygenase (cox)-inhibition .

Biochemical Pathways

Compounds with similar structures have been found to inhibit the cox pathway and the nuclear factor kappa b (nf-κb) pathway .

Pharmacokinetics

Similar compounds have been evaluated for their pharmacokinetic properties .

Result of Action

Similar compounds have shown significant biological activity with a potency comparable to standard drugs .